2-[5-amino-3-(ethylthio)-4-(phenylsulfonyl)-1H-pyrazol-1-yl]-N-1,3-benzodioxol-5-ylacetamide

• IUPAC Name: 2-[5-amino-4-(benzenesulfonyl)-3-ethylsulfanylpyrazol-1-yl]-N-(1,3-benzodioxol-5-yl)acetamide
• InChI: InChI=1S/C20H20N4O5S2/c1-2-30-20-18(31(26,27)14-6-4-3-5-7-14)19(21)24(23-20)11-17(25)22-13-8-9-15-16(10-13)29-12-28-15/h3-10H,2,11-12,21H2,1H3,(H,22,25)
• InChI Key: FEVDUPHBEAPSSC-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NN(C(=C1S(=O)(=O)C2=CC=CC=C2)N)CC(=O)NC3=CC4=C(C=C3)OCO4
• Molecular Formula: C20H20N4O5S2
• Molecular Weight: 460.5 g/mol

Description

2-[5-amino-3-(ethylthio)-4-(phenylsulfonyl)-1H-pyrazol-1-yl]-N-1,3-benzodioxol-5-ylacetamide is a useful research compound. Its molecular formula is C20H20N4O5S2 and its molecular weight is 460.52. The purity is usually 95%.
BenchChem offers high-quality 2-[5-amino-3-(ethylthio)-4-(phenylsulfonyl)-1H-pyrazol-1-yl]-N-1,3-benzodioxol-5-ylacetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[5-amino-3-(ethylthio)-4-(phenylsulfonyl)-1H-pyrazol-1-yl]-N-1,3-benzodioxol-5-ylacetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

1. Serotonin Receptor Antagonist Activity

The compound has been studied for its activity as a serotonin receptor antagonist. In particular, research has focused on synthesizing and evaluating the structure-activity relationship of amines containing the 3-(arylsulfonyl)-2-(methylthio)pyrazolo[1,5-a]pyrimidine fragment, which includes similar compounds. These studies found that certain derivatives show high activity as 5-HT6 receptor antagonists, with significant implications for pharmaceutical applications in neuropsychiatric disorders (Ivachtchenko et al., 2013).

2. Analgesic and Anti-inflammatory Potential

Compounds similar to 2-[5-amino-3-(ethylthio)-4-(phenylsulfonyl)-1H-pyrazol-1-yl]-N-1,3-benzodioxol-5-ylacetamide have been synthesized and evaluated for analgesic and anti-inflammatory activities. One such study on 5-substituted-3-methylsulfanyl-1H-pyrazole-4-carboxylic acid ethyl esters indicated promising results in this domain, suggesting potential therapeutic applications for pain and inflammation management (Gokulan et al., 2012).

3. Antipsychotic Properties

There's research indicating that derivatives of 1H-pyrazol, which share structural similarities with the compound , have been found to exhibit antipsychotic properties. This includes studies on compounds like 2-(diethylamino)-N-[4-(2-fluorobenzoyl)-1,3-dimethyl-1H-pyrazol-5-yl] acetamide, which have shown antipsychotic-like profiles in animal behavior tests (Wise et al., 1987).

4. Synthesis of Fused Heterocycles

Studies have also focused on the regioselective synthesis of fused heterocycles using phenylsulfonyl-containing compounds. This includes the synthesis of pyrazolo[1,5-a]pyrimidines, which are structurally related to the compound . Such research has implications for the development of novel pharmaceuticals (Salem et al., 2015).

5. Antitumor Activities

Pyrazole derivatives, including those with structures similar to 2-[5-amino-3-(ethylthio)-4-(phenylsulfonyl)-1H-pyrazol-1-yl]-N-1,3-benzodioxol-5-ylacetamide, have been explored for their potential antitumor activities. Some of these compounds have shown effectiveness greater than established drugs like doxorubicin, indicating potential in cancer treatment (Alqasoumi et al., 2009).

6. Antimicrobial Evaluation

The compound and its derivatives have been studied for their antimicrobial properties. Research involving similar pyrazolo[1,5-a]pyrimidine derivatives has demonstrated promising antibacterial and antifungal activities, which could lead to new treatments for infectious diseases (Shaaban, 2008).